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Compound of Interest

Compound Name: AMOZ-CHPh-4-acid

Cat. No.: B12385032 Get Quote

A comprehensive review of publicly available scientific literature and chemical databases

reveals a significant lack of information regarding the biological activity and experimental

results for the compound designated as AMOZ-CHPh-4-acid. As a result, an independent

verification and comparison guide cannot be provided at this time.

Researchers, scientists, and drug development professionals are advised that key performance

metrics, such as binding affinity, IC50 values, and pharmacokinetic properties for AMOZ-
CHPh-4-acid, are not present in the public domain. Consequently, a direct comparison with

alternative compounds is not feasible.

Chemical and Physical Properties
While biological data is absent, basic chemical and physical properties for AMOZ-CHPh-4-acid
have been identified through its entry in the PubChem database.
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Property Value Source

Molecular Formula C16H19N3O5 PubChem

IUPAC Name

4-[(E)-[5-(morpholin-4-

ylmethyl)-2-oxo-1,3-oxazolidin-

3-yl]iminomethyl]benzoic acid

PubChem

Molecular Weight 333.34 g/mol PubChem

XLogP3 0.9 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
6 PubChem

Rotatable Bond Count 5 PubChem

Lack of Experimental Data and Protocols
Searches for experimental protocols, including methodologies for key assays that would

typically be used to evaluate a compound of this nature, yielded no specific results for AMOZ-
CHPh-4-acid. This absence of published research prevents the creation of structured tables for

data comparison and the detailing of experimental procedures.

Signaling Pathways and Workflows
Without information on the biological target or mechanism of action of AMOZ-CHPh-4-acid, it

is impossible to generate diagrams of any associated signaling pathways or experimental

workflows.

In conclusion, the core requirements for a comparison guide, including quantitative data,

experimental protocols, and visualizations of biological context, cannot be met due to the

current lack of publicly available information on AMOZ-CHPh-4-acid. It is possible that this

compound is a novel chemical entity that has not yet been characterized in published literature,

is part of a proprietary research program, or is referenced by an internal or non-standardized

identifier. Researchers interested in this compound are encouraged to consult proprietary

databases or contact the original source of the compound for further information.
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To cite this document: BenchChem. [Independent Verification of AMOZ-CHPh-4-acid: Data
Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385032#independent-verification-of-amoz-chph-4-
acid-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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